2-amino-N-[4-(1H-1,2,4-triazol-1-yl)phenyl]acetamide dihydrochloride

• IUPAC Name: 2-amino-N-[4-(1,2,4-triazol-1-yl)phenyl]acetamide;dihydrochloride
• InChI: InChI=1S/C10H11N5O.2ClH/c11-5-10(16)14-8-1-3-9(4-2-8)15-7-12-6-13-15;;/h1-4,6-7H,5,11H2,(H,14,16);2*1H
• InChI Key: PPFVRXSAGPCFQE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CN)N2C=NC=N2.Cl.Cl
• Molecular Formula: C10H13Cl2N5O
• Molecular Weight: 290.15 g/mol

Description

“2-amino-N-[4-(1H-1,2,4-triazol-1-yl)phenyl]acetamide dihydrochloride” is a chemical compound with the CAS Number: 1240527-29-0. It has a molecular weight of 290.15. The IUPAC name for this compound is 2-amino-N-[4-(1H-1,2,4-triazol-1-yl)phenyl]acetamide dihydrochloride.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives, which includes “2-amino-N-[4-(1H-1,2,4-triazol-1-yl)phenyl]acetamide dihydrochloride”, has been reported in various studies. The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H-NMR, and Mass spectroscopy.

Molecular Structure Analysis

The molecular structure of “2-amino-N-[4-(1H-1,2,4-triazol-1-yl)phenyl]acetamide dihydrochloride” can be represented by the Inchi Code: 1S/C10H11N5O.2ClH/c11-5-10(16)14-8-1-3-9(4-2-8)15-7-12-6-13-15;;/h1-4,6-7H,5,11H2,(H,14,16);2*1H.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. The storage temperature is at room temperature.

Scientific Research Applications

Anticancer Agents

• Scientific Field : Medicinal Chemistry
• Application Summary : 1,2,4-triazole benzoic acid hybrids have been synthesized and evaluated for their anticancer activities. These hybrids have shown potent inhibitory activities against MCF-7 and HCT-116 cancer cell lines.
• Methods of Application : The hybrids were synthesized by reacting 4-hydrazinobenzoic acid with dialkyl-N-cyanoimido (dithio)carbonate. The resulting compounds were then evaluated for their cytotoxic effects on cancer cell lines.
• Results : Some of the hybrids exhibited potent inhibitory activities against MCF-7 and HCT-116 cancer cell lines, with IC50 values ranging from 15.6 to 23.9 µM. Notably, the most potent compounds demonstrated very weak cytotoxic effects toward normal cells (RPE-1) compared with doxorubicin.

Drug Discovery

• Scientific Field : Pharmaceutical Chemistry
• Application Summary : 1,2,4-triazole-containing scaffolds are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies.
• Methods of Application : Various synthetic methods provide access to a wide range of 1,2,4-triazole via multistep synthetic routes.
• Results : 1,2,4-triazoles have shown widespread potential pharmaceutical activity including antibacterial, antifungal, anti-inflammatory, antioxidant, analgesic, and anticancer activities.

Electrochromic and Optical Devices

• Scientific Field : Material Science
• Application Summary : Electroactive frameworks containing 1,2,4-triazole compounds can potentially be used in applications of electrochromic and optical devices.
• Methods of Application : The specific methods of application or experimental procedures were not detailed in the source.
• Results : The findings provide a basic comprehension of the interconversion of different redox states.

Bioconjugation in Chemical Biology Experiments

• Scientific Field : Chemical Biology
• Application Summary : BTTAA, a water-soluble ligand for the copper (I)-catalyzed azide-alkyne cycloaddition (CuAAC), dramatically accelerates reaction rates and suppresses cell cytotoxicity.
• Methods of Application : BTTAA is used in diverse chemical biology experiments due to its biocompatibility and fast kinetics.
• Results : The specific results or outcomes obtained were not detailed in the source.

Antifungal Agent Synthesis

• Scientific Field : Pharmaceutical Chemistry
• Application Summary : 4-Amino-1,2,4-triazole is used as an intermediate for the preparation of antifungal agents like fluconazole.
• Methods of Application : The specific methods of application or experimental procedures were not detailed in the source.
• Results : The specific results or outcomes obtained were not detailed in the source.

Safety And Hazards

The safety information for this compound includes the following hazard statements: H315, H319, H335. The precautionary statements include: P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.